Cas no 1201924-32-4 (6-chloro-3-methyl-pyridine-2-carboxylic acid)

• Product Name: 6-chloro-3-methyl-pyridine-2-carboxylic acid
• CAS No: 1201924-32-4
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD16249840
• CID: 823688
• PubChem ID: 46941470
• Update Time: 2025-06-13

6-chloro-3-methyl-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-methylpicolinic acid
• 6-Chloro-3-methylpyridine-2-carboxylic Acid
• 2-Pyridinecarboxylic acid, 6-chloro-3-methyl-
• 6-Chloro-3-methyl-pyridine-2-carboxylic acid
• 6-CHLORO-3-METHYL-2-PYRIDINE CARBOXYLIC ACID
• ODSPBBWQVLWOPG-UHFFFAOYSA-N
• BCP21616
• EBD597632
• ABP001169
• AB70776
• ST2406451
• X7045
• 6-Chloro-3-meth
• 6-chloro-3-methyl-pyridine-2-carboxylic acid

• MDL： MFCD16249840
• Inchi： 1S/C7H6ClNO2/c1-4-2-3-5(8)9-6(4)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： ODSPBBWQVLWOPG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 171.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.390±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• PSA: 50.19000
• LogP: 1.74160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-chloro-3-methyl-pyridine-2-carboxylic acid

Comprehensive Overview of 6-Chloro-3-methyl-pyridine-2-carboxylic acid (CAS No. 1201924-32-4)

6-Chloro-3-methyl-pyridine-2-carboxylic acid (CAS No. 1201924-32-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique structural features, including a chloro substituent at the 6-position and a methyl group at the 3-position, which contribute to its reactivity and application potential. The compound's carboxylic acid functionality further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 6-Chloro-3-methyl-pyridine-2-carboxylic acid has surged due to its role in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are pivotal in drug discovery. The compound's CAS No. 1201924-32-4 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry and agrochemical innovation.

One of the trending topics associated with 6-Chloro-3-methyl-pyridine-2-carboxylic acid is its application in sustainable chemistry. With increasing emphasis on green synthesis and environmentally friendly processes, this compound has been explored for its compatibility with catalytic methods and biodegradable formulations. Such advancements align with global efforts to reduce the environmental footprint of chemical manufacturing.

From a technical perspective, the synthesis of 6-Chloro-3-methyl-pyridine-2-carboxylic acid often involves halogenation and oxidation steps, which are optimized for high yield and purity. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with industry standards. Its physicochemical properties, such as solubility and stability, are critical for formulation scientists working on drug delivery systems or pesticide formulations.

The compound's relevance extends to patent literature, where it is frequently cited in claims related to herbicides, fungicides, and antimicrobial agents. This underscores its commercial value and the competitive landscape surrounding its applications. Additionally, queries about suppliers of CAS 1201924-32-4 and custom synthesis services highlight the market's dynamic nature.

In conclusion, 6-Chloro-3-methyl-pyridine-2-carboxylic acid (CAS No. 1201924-32-4) represents a critical intersection of chemical innovation and industrial demand. Its multifaceted applications, coupled with ongoing research into sustainable methodologies, position it as a compound of enduring significance. As the scientific community continues to explore its potential, this pyridine derivative is poised to play a pivotal role in addressing contemporary challenges in healthcare and agriculture.